Cas no 1417789-32-2 ((3aR,6aR)-1-Methyl-5-ethoxycarbonylhexahydropyrrolo[3,4-b]pyrrole)

• Product Name: (3aR,6aR)-1-Methyl-5-ethoxycarbonylhexahydropyrrolo[3,4-b]pyrrole
• CAS No: 1417789-32-2
• MF: C₁₀H₁₈N₂O₂
• MW: 198.262122631073
• MDL: MFCD12198888
• CID: 1056151
• PubChem ID: 54579838
• Update Time: 2025-05-21

(3aR,6aR)-1-Methyl-5-ethoxycarbonylhexahydropyrrolo[3,4-b]pyrrole Chemical and Physical Properties

Names and Identifiers

• (3aR,6aR)-1-Methyl-5-ethoxycarbonylhexahydropyrrolo[3,4-b]pyrrole
• Ethyl (3aR,6aR)-1-methylhexahydropyrrolo[3,4-b]pyrrole-5(1H)-carb oxylate
• Pyrrolo[3,4-b]pyrrole-5(1H)-carboxylic acid, hexahydro-1-methyl-, ethyl ester, (3aR,6aR)-
• DB-222882
• Ethyl (3aR,6aR)-1-methylhexahydropyrrolo[3,4-b]pyrrole-5(1H)-carboxylate
• 1235343-80-2
• AC7536
• 1417789-32-2
• AKOS015950591
• CS-0361313

• MDL： MFCD12198888
• Inchi： 1S/C10H18N2O2/c1-3-14-10(13)12-6-8-4-5-11(2)9(8)7-12/h8-9H,3-7H2,1-2H3/t8-,9+/m1/s1
• InChI Key： CLJCFUFTHUZDSW-BDAKNGLRSA-N
• SMILES： O(CC)C(N1C[C@H]2[C@@H](C1)CCN2C)=O

Computed Properties

• Exact Mass: 198.13700
• Monoisotopic Mass: 198.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 32.8Ų

Experimental Properties

• PSA: 32.78000
• LogP: 0.65460

Additional information on (3aR,6aR)-1-Methyl-5-ethoxycarbonylhexahydropyrrolo[3,4-b]pyrrole

Introduction to Compound CAS No. 1417789-32-2: (3aR,6aR)-1-Methyl-5-ethoxycarbonylhexahydropyrrolo[3,4-b]pyrrole

(3aR,6aR)-1-Methyl-5-ethoxycarbonylhexahydropyrrolo[3,4-b]pyrrole (CAS No. 1417789-32-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of hexahydropyrrolo[3,4-b]pyrroles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the presence of a methyl group and an ethoxycarbonyl substituent, contribute to its distinct chemical properties and biological activities.

The chemical structure of (3aR,6aR)-1-Methyl-5-ethoxycarbonylhexahydropyrrolo[3,4-b]pyrrole is characterized by a hexahydropyrrolo[3,4-b]pyrrole core with specific stereochemistry at the 3a and 6a positions. The methyl group at the 1-position and the ethoxycarbonyl group at the 5-position play crucial roles in modulating the compound's pharmacological profile. These functional groups not only influence the compound's solubility and stability but also affect its interactions with biological targets.

Recent studies have highlighted the potential of (3aR,6aR)-1-Methyl-5-ethoxycarbonylhexahydropyrrolo[3,4-b]pyrrole in various therapeutic areas. One of the most promising applications is in the treatment of neurological disorders. Research has shown that this compound exhibits potent neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, it has been demonstrated to inhibit apoptosis and reduce oxidative stress in neuronal cells, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In addition to its neuroprotective properties, (3aR,6aR)-1-Methyl-5-ethoxycarbonylhexahydropyrrolo[3,4-b]pyrrole has also shown promise in cancer research. Studies have indicated that this compound can selectively target cancer cells by disrupting specific cellular processes involved in tumor growth and metastasis. For example, it has been reported to inhibit the proliferation of various cancer cell lines by inducing cell cycle arrest and promoting apoptosis. These findings suggest that (3aR,6aR)-1-Methyl-5-ethoxycarbonylhexahydropyrrolo[3,4-b]pyrrole could be a valuable lead compound for the development of novel anticancer agents.

The pharmacokinetic properties of (3aR,6aR)-1-Methyl-5-ethoxycarbonylhexahydropyrrolo[3,4-b]pyrrole have also been extensively studied. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has been shown to have good oral bioavailability and a relatively long half-life, which are desirable attributes for a drug candidate. Furthermore, the compound has demonstrated low toxicity in animal models, suggesting a favorable safety profile.

Clinical trials are currently underway to evaluate the safety and efficacy of (3aR,6aR)-1-Methyl-5-ethoxycarbonylhexahydropyrrolo[3,4-b]pyrrole in human subjects. Early results from phase I trials have been encouraging, with no serious adverse events reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, (3aR,6aR)-1-Methyl-5-ethoxycarbonylhexahydropyrrolo[3,4-b]pyrrole (CAS No. 1417789-32-2) represents a promising candidate for the development of new therapeutic agents in multiple disease areas. Its unique chemical structure and favorable pharmacological properties make it an attractive target for further research and development. As ongoing studies continue to elucidate its mechanisms of action and potential clinical applications, this compound is poised to make significant contributions to the field of medicinal chemistry and pharmaceutical science.